Cas no 270257-39-1 ((1-Benzyl-4-cyanopiperidin-4-yl)-methyl 4-methylbenzenesulfonate)

• Product Name: (1-Benzyl-4-cyanopiperidin-4-yl)-methyl 4-methylbenzenesulfonate
• CAS No: 270257-39-1
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• MDL: MFCD12407802
• CID: 239073
• PubChem ID: 45789853
• Update Time: 2025-04-19

(1-Benzyl-4-cyanopiperidin-4-yl)-methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-4-cyanopiperidin-4-yl)methyl 4-methylbenzenesulfonate
• (1-Benzyl-4-cyanopiperidin-4-yl)-methyl 4-methylbenzenesulfonate
• 4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-1-(phenylmethyl)-4-Piperidinecarbonitrile
• 4-Piperidinecarbonitrile,4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-1-(phenylmethyl)-
• (1-Benzyl-4-cyanopiperidin-4-yl)methyl-4-Methylbenzenesulfonate
• C21H24N2O3S
• CS-M1264
• FT-0645593
• (1-benzyl-4-cyanopiperidin-4-yl)methyl4-methylbenzenesulfonate
• 270257-39-1
• VKA25739
• BCP13923
• AKOS016007844
• SCHEMBL14345021
• MFCD12407802
• CS-13299
• DTXSID30672072
• (1-benzyl-4-cyanopiperidin-4-yl)methyl 4-methylbenzene-1-sulfonate
• DB-013098

• MDL： MFCD12407802
• Inchi： 1S/C21H24N2O3S/c1-18-7-9-20(10-8-18)27(24,25)26-17-21(16-22)11-13-23(14-12-21)15-19-5-3-2-4-6-19/h2-10H,11-15,17H2,1H3
• InChI Key： IIZMJYGDVZSAJV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(C#N)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 384.15100
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.78000
• LogP: 4.52498